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Compound of Interest

Compound Name: Flambalactone

Cat. No.: B3026310 Get Quote

A comprehensive review of the current scientific literature reveals no specific data or studies

pertaining to a compound named "Flambalactone." Extensive searches across multiple

scientific databases and research articles did not yield any information on the biological

activities, mechanisms of action, quantitative bioactivity, or experimental protocols associated

with this name.

The initial search strategy aimed to gather comprehensive information on Flambalactone's

anti-inflammatory, anticancer, and neuroprotective effects, as well as its impact on various

signaling pathways. However, the lack of any specific mention of "Flambalactone" in the

scientific literature prevents the creation of the requested in-depth technical guide.

It is possible that "Flambalactone" may be a novel or very recently discovered compound for

which research has not yet been published, a proprietary name not yet in the public domain, or

a potential misspelling of another compound. For instance, the search results did contain

information on related classes of compounds such as flavanones and a specific compound

named glabralactone. These compounds do exhibit a range of biological activities.

Flavanones, a subclass of flavonoids, are known for their diverse pharmacological properties,

including:

Anticancer effects: Studies have shown that certain flavanones can induce apoptosis and

inhibit the proliferation of various cancer cell lines.[1][2][3][4]
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Anti-inflammatory properties: Flavanones have been demonstrated to modulate inflammatory

pathways, such as the NF-κB and MAPK signaling cascades, and reduce the production of

pro-inflammatory mediators.[5]

Neuroprotective potential: Research suggests that flavanones may protect neurons from

damage, suppress neuroinflammation, and potentially improve cognitive function.

Glabralactone, a coumarin compound isolated from Angelica sinensis, has been specifically

studied for its:

Anti-inflammatory activity: It has been shown to inhibit nitric oxide production and suppress

the NF-κB and TRIF-dependent IRF-3 signaling pathways in macrophages.

Without any specific data for "Flambalactone," it is not possible to provide the requested

quantitative data tables, detailed experimental protocols, or visualizations of its specific

signaling pathways.

Researchers, scientists, and drug development professionals interested in the biological

activities of compounds with similar names or structures are encouraged to review the literature

on flavanones and glabralactone for potential insights. Should "Flambalactone" be a different

compound, further clarification on its structure or origin would be necessary to conduct a

meaningful scientific review.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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